Cas no 119718-47-7 (Pentacosadiynoic acid)

• Product Name: Pentacosadiynoic acid
• CAS No: 119718-47-7
• MF: C₂₅H₄₂O₂
• MW: 374.599788188934
• CID: 97210
• PubChem ID: 53787390
• Update Time: 2025-04-18

Pentacosadiynoic acid Chemical and Physical Properties

Names and Identifiers

• Pentacosadiynoic acid
• pentacosa-2,4-diynoic acid
• 119718-47-7
• SCHEMBL591560
• DTXSID50706666

• Inchi： 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-20H2,1H3,(H,26,27)
• InChI Key： DZLWMPMXBUHMQV-UHFFFAOYSA-N
• SMILES： OC(C#CC#CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 374.31866
• Monoisotopic Mass: 374.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3